
Application Note & Protocol: Preparation of
Methyl Red Indicator Solution for Titration

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl red sodium salt

Cat. No.: B147328 Get Quote

AN-001 | Version 1.0

Introduction
Methyl red (2-(N,N-dimethyl-4-aminophenyl)azobenzenecarboxylic acid) is a synthetic azo dye

commonly employed as a pH indicator in acid-base titrations.[1][2] Its distinct color change over

a specific pH range makes it an invaluable tool for accurately determining the equivalence point

in various chemical analyses, particularly in the titration of weak bases with strong acids.[3][4]

This document provides a detailed protocol for the preparation, quality control, and application

of a stable methyl red indicator solution for use in research, quality control, and drug

development laboratories.

Methyl red exhibits a sharp color transition from red in acidic solutions (pH below 4.4) to yellow

in basic solutions (pH above 6.2).[2][4][5] The intermediate orange color is observed between

pH 4.4 and 6.2, with a pKa of approximately 5.1.[2][6][7] This transition range is well-suited for

titrations where the pH at the equivalence point is slightly acidic.

Data Presentation: Properties of Methyl Red
All quantitative and qualitative data for methyl red are summarized in the table below for easy

reference.
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Property Value Reference(s)

IUPAC Name

2-{[4-

(Dimethylamino)phenyl]diazen

yl}benzoic acid

[2]

Common Name C.I. Acid Red 2 [1][6]

Chemical Formula C₁₅H₁₅N₃O₂ [1][5][6]

Molecular Weight 269.30 g/mol [5]

Appearance Dark red crystalline powder [2][6]

pKa ~5.1 [2][6][7]

pH Transition Range 4.4 – 6.2 [1][2][5]

Color (Acidic) Red (pH < 4.4) [2][5]

Color (Transition) Orange (pH 4.4 - 6.2) [2][5]

Color (Basic) Yellow (pH > 6.2) [2][5]

Solubility Soluble in ethanol and water [4][5]

Experimental Protocols
Materials and Reagents

Methyl Red powder (C₁₅H₁₅N₃O₂)

Sodium Hydroxide (NaOH), 0.1 M solution

Ethanol (C₂H₅OH), 95% or 96%

Distilled or Deionized Water

100 mL Volumetric Flask (Class A)

Analytical Balance

Beakers and Graduated Cylinders
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Magnetic Stirrer and Stir Bar (optional)

Hydrochloric Acid (HCl), 0.02 M (for sensitivity test)

Sodium Hydroxide (NaOH), 0.02 M (for sensitivity test)

Carbon dioxide-free water (for sensitivity test)

Protocol 1: Preparation of 0.05% w/v Methyl Red
Solution (Aqueous-Ethanolic with NaOH)
This is the preferred method as the addition of sodium hydroxide improves the solubility of

methyl red in the aqueous-ethanolic mixture, preventing precipitation and ensuring a stable

solution.[8]

Weighing: Accurately weigh 50 mg (0.050 g) of methyl red powder using an analytical

balance.

Initial Dissolution: Transfer the powder to a 100 mL volumetric flask. Add 1.86 mL of 0.1 M

sodium hydroxide solution and 50 mL of 95% ethanol to the flask.[9][10]

Mixing: Gently swirl or place the flask on a magnetic stirrer on a low setting to dissolve the

powder. Warming the solution slightly can aid dissolution.[6]

Dilution: Once the methyl red is completely dissolved, dilute the solution to the 100 mL mark

with distilled water.[6][9]

Homogenization: Stopper the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the final solution to a labeled, tightly sealed container. Store at room

temperature away from direct light.[5]

Protocol 2: Preparation of 0.1% w/v Methyl Red Solution
(Ethanolic)
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This is a simpler, alternative method suitable for applications where a purely ethanolic or high-

ethanol content indicator is acceptable.

Weighing: Accurately weigh 100 mg (0.1 g) of methyl red powder.

Dissolution: Dissolve the powder in approximately 50 mL of 95% ethanol in a 100 mL

volumetric flask.[9]

Dilution: Once dissolved, dilute to the 100 mL mark with additional 95% ethanol.

Homogenization: Stopper the flask and invert several times to mix thoroughly.

Storage: Transfer to a labeled, tightly sealed container and store appropriately.

Quality Control: Sensitivity Test
To ensure the prepared indicator functions correctly, a sensitivity test must be performed.[9][10]

Add 0.1 mL of the prepared methyl red indicator solution to 100 mL of carbon dioxide-free

water.

Add 0.05 mL of 0.02 M hydrochloric acid. The solution should turn red.[10]

Titrate this solution with 0.02 M sodium hydroxide. No more than 0.1 mL of the 0.02 M

sodium hydroxide should be required to change the color from red to yellow.[9][10]

Safety Precautions
Wear appropriate Personal Protective Equipment (PPE), including safety goggles and

chemical-resistant gloves.[5]

Handle methyl red powder in a well-ventilated area or under a fume hood to avoid inhalation

of dust.[5]

Ethanol is flammable; keep the solution away from open flames and heat sources.[11]

Consult the Safety Data Sheet (SDS) for methyl red, ethanol, and sodium hydroxide before

starting work.[12]
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Visualization: Workflow for Protocol 1
The following diagram illustrates the step-by-step workflow for the preferred method of

preparing the methyl red indicator solution.
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Preparation of 0.05% Methyl Red Solution

Quality Control

1. Weigh 50 mg
Methyl Red Powder

2. Transfer to 100 mL
Volumetric Flask

3. Add 1.86 mL of 0.1 M NaOH
and 50 mL of 95% Ethanol

4. Mix/Warm Gently
to Dissolve

5. Dilute to 100 mL
with Distilled Water

6. Stopper and Invert
to Mix

7. Transfer to Labeled Bottle
and Store

Perform Sensitivity Test
(as per section 3.4)

Proceed to QC

Solution Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing 0.05% methyl red indicator solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b147328?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application in Titration
The prepared methyl red indicator is now ready for use in acid-base titrations.

Preparation of Analyte: Prepare the analyte solution (the solution of unknown concentration)

in an Erlenmeyer flask.

Adding Indicator: Add 2-3 drops of the methyl red indicator solution to the analyte.[8] The

solution will turn red if the analyte is acidic (pH < 4.4).

Titration: Slowly add the titrant (the solution of known concentration) from a burette to the

analyte while continuously stirring.[4]

Endpoint Detection: The endpoint of the titration is reached when the solution undergoes a

distinct color change from red to yellow. The intermediate orange color signals that the

endpoint is near.[1][4] Record the volume of titrant added.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicals.co.uk [chemicals.co.uk]

2. Methyl red - Wikipedia [en.wikipedia.org]

3. Methyl Red Indicator 1% [rmreagents.com]

4. gspchem.com [gspchem.com]

5. chemiis.com [chemiis.com]

6. Chrominfo: Preparation of methyl red indicator solution [chrominfo.blogspot.com]

7. medchemexpress.com [medchemexpress.com]

8. scummy methyl red | UK Science Technician Community [community.preproom.org]

9. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]

10. Methyl Red Solution [drugfuture.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://community.preproom.org/index.php?threads/scummy-methyl-red.11734/
https://gspchem.com/methyl-red-in-acid-base-titrations/
https://www.chemicals.co.uk/blog/what-is-methyl-red
https://gspchem.com/methyl-red-in-acid-base-titrations/
https://www.benchchem.com/product/b147328?utm_src=pdf-custom-synthesis
https://www.chemicals.co.uk/blog/what-is-methyl-red
https://en.wikipedia.org/wiki/Methyl_red
https://rmreagents.com/product/methyl-red-indicator-1/
https://gspchem.com/methyl-red-in-acid-base-titrations/
https://chemiis.com/product/methyl-red-powder-indicator/
https://chrominfo.blogspot.com/2022/02/preparation-of-methyl-red-indicator.html?m=1
https://www.medchemexpress.com/methyl-red.html
https://community.preproom.org/index.php?threads/scummy-methyl-red.11734/
https://www.pharmaguideline.com/2010/09/preparation-of-indicator-solutions.html?m=1
https://www.drugfuture.com/Pharmacopoeia/BP2013/data/2572.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. thermofishersci.in [thermofishersci.in]

12. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [Application Note & Protocol: Preparation of Methyl Red
Indicator Solution for Titration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147328#how-to-prepare-methyl-red-indicator-
solution-for-titration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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